Cas no 122647-31-8 (IBUTILIDE)

• Product Name: IBUTILIDE
• CAS No: 122647-31-8
• MF: C₂₀H₃₆N₂O₃S
• MW: 384.576444625854
• CID: 193247
• PubChem ID: 60753
• Update Time: 2025-04-19

IBUTILIDE Chemical and Physical Properties

Names and Identifiers

• IBUTILIDE
• IBUTIBIDE
• (±)-N-[4-[4-(Ethylheptylamino)-1-hydroxybutyl]phenyl]methanesulfonamide
• Corvert
• U-70226E
• 4-(N-Ethylheptylamino)-1-(4-methylsulfonylaminophenyl)-1-butanol
• Ibutilida
• Methanesulfonamide,N-[4-[4-(ethylheptylamino)-1-hydroxybutyl]phenyl]-
• Ibutilida [INN-Spanish]
• Ibutilide [INN:BAN]
• Ibutilidum
• Ibutilidum [INN-Latin]
• N-(4-{4-[ethyl(heptyl)amino]-1-hydroxybutyl}phenyl)methanesulfonamide (2E)-but-2-enedioate (salt)
• UNII-2436VX1U9B
• N-[4-[4-(Ethylheptylamino)-1-hydroxybutyl]phenyl]methanesulfonamide
• 122647-32-9 (Fumarate)
• [2-(3-METHYL-PYRAZOL-1-YL)-ETHYLSULFANYL]-ACETICACID
• DTXSID20861271
• DB00308
• C01BD05
• CHEBI:5856
• 122647-31-8
• D08060
• EN300-708804
• HY-B0387A
• METHANESULFONAMIDE, N-(4-(4-(ETHYLHEPTYLAMINO)-1-HYDROXYBUTYL)PHENYL)-
• NCGC00181771-02
• 100632-81-3
• IBUTILIDE [WHO-DD]
• 130350-52-6
• C07753
• IBUTILIDE [VANDF]
• AB01568246_01
• N-(4-(4-(ethyl(heptyl)amino)-1-hydroxybutyl)phenyl)methanesulfonamide
• Ibutilida (INN-Spanish)
• Ibutilidum (INN-Latin)
• IBUTILIDE [INN]
• N-(4-(4-(ethylheptylamino)-1-hydroxybutyl)phenyl)methanesulfonamide
• Ibutilid
• BDBM50131432
• N-[4-[4-[ethyl(heptyl)amino]-1-hydroxybutyl]phenyl]methanesulfonamide
• GTPL7200
• CS-0103328
• Q3791612
• Ibutilide (INN)
• SCHEMBL3719856
• n-(4-{4-[ethyl(heptyl)amino]-1-hydroxybutyl}phenyl)methanesulfonamide
• IBUTILIDE [MI]
• NS00077936
• Methanesulfonamide, N-[4-[4-(ethylheptylamino)-1-hydroxybutyl]phenyl]-
• FT-0631106
• N-{4-[4-(Ethyl-heptyl-amino)-1-hydroxy-butyl]-phenyl}-methanesulfonamide
• CHEMBL533
• HMS3741K11
• 2436VX1U9B
• BRD-A74391928-051-02-1
• BRD-A74391928-051-01-3

• Inchi： 1S/C20H36N2O3S/c1-4-6-7-8-9-16-22(5-2)17-10-11-20(23)18-12-14-19(15-13-18)21-26(3,24)25/h12-15,20-21,23H,4-11,16-17H2,1-3H3
• InChI Key： ALOBUEHUHMBRLE-UHFFFAOYSA-N
• SMILES： S(C)(NC1C=CC(=CC=1)C(CCCN(CC)CCCCCCC)O)(=O)=O

Computed Properties

• Exact Mass: 384.24488
• Monoisotopic Mass: 384.24466419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 14
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4
• Topological Polar Surface Area: 78Ų

Experimental Properties

• Color/Form: crystallization
• PSA: 69.64
• LogP: 4.6